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molecular formula C19H27NO4 B8649264 N-Boc-4-benzyl-4-piperidinecarboxylic methyl ester

N-Boc-4-benzyl-4-piperidinecarboxylic methyl ester

Cat. No. B8649264
M. Wt: 333.4 g/mol
InChI Key: ZFZKFNAIFIYOPD-UHFFFAOYSA-N
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Patent
US08546407B2

Procedure details

To a solution of 4-benzylpiperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-methyl ester (1.772 g, 5.315 mmol) in dioxane (24 ml), methanol (12 ml), and water (12 ml) at room temperature was added lithium hydroxide monohydrate (4.460 g, 106.292 mmol). After stirring at 50° C. for 2 days the solution was acidified to pH 6 using 2M HCl and the resulting white precipitate extracted with diethyl ether (2×100 ml). The organic phases were combined, dried over sodium sulphate and concentrated to dryness to give the acid as a white solid (1.477 g, 87%). LC/MS (LCT): Rt 7.37 [M+H]+ 319.
Name
4-benzylpiperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-methyl ester
Quantity
1.772 g
Type
reactant
Reaction Step One
Name
water
Quantity
12 mL
Type
reactant
Reaction Step One
Name
lithium hydroxide monohydrate
Quantity
4.46 g
Type
reactant
Reaction Step One
Name
dioxane
Quantity
24 mL
Type
solvent
Reaction Step One
Name
methanol
Quantity
12 mL
Type
solvent
Reaction Step One
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
acid
Yield
87%

Identifiers

REACTION_CXSMILES
C[O:2][C:3]([C:5]1([CH2:18][C:19]2[CH:24]=[CH:23][CH:22]=[CH:21][CH:20]=2)[CH2:10][CH2:9][N:8]([C:11]([O:13][C:14]([CH3:17])([CH3:16])[CH3:15])=[O:12])[CH2:7][CH2:6]1)=[O:4].O.O.[OH-].[Li+].Cl>O1CCOCC1.CO>[C:14]([O:13][C:11]([N:8]1[CH2:9][CH2:10][C:5]([CH2:18][C:19]2[CH:20]=[CH:21][CH:22]=[CH:23][CH:24]=2)([C:3]([OH:4])=[O:2])[CH2:6][CH2:7]1)=[O:12])([CH3:17])([CH3:15])[CH3:16] |f:2.3.4|

Inputs

Step One
Name
4-benzylpiperidine-1,4-dicarboxylic acid 1-tert-butyl ester 4-methyl ester
Quantity
1.772 g
Type
reactant
Smiles
COC(=O)C1(CCN(CC1)C(=O)OC(C)(C)C)CC1=CC=CC=C1
Name
water
Quantity
12 mL
Type
reactant
Smiles
O
Name
lithium hydroxide monohydrate
Quantity
4.46 g
Type
reactant
Smiles
O.[OH-].[Li+]
Name
dioxane
Quantity
24 mL
Type
solvent
Smiles
O1CCOCC1
Name
methanol
Quantity
12 mL
Type
solvent
Smiles
CO
Step Two
Name
HCl
Quantity
0 (± 1) mol
Type
reactant
Smiles
Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
50 °C
Stirring
Type
CUSTOM
Details
After stirring at 50° C. for 2 days the solution
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

EXTRACTION
Type
EXTRACTION
Details
the resulting white precipitate extracted with diethyl ether (2×100 ml)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
dried over sodium sulphate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated to dryness

Outcomes

Product
Details
Reaction Time
 2 d
Name
acid
Type
product
Smiles
C(C)(C)(C)OC(=O)N1CCC(CC1)(C(=O)O)CC1=CC=CC=C1
Measurements
Type Value Analysis
AMOUNT: MASS 1.477 g
YIELD: PERCENTYIELD 87%
YIELD: CALCULATEDPERCENTYIELD 87%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.